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(methoxymethyl)benzene

Cat. No.: B073099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-methoxy-4-(methoxymethyl)benzene, also known by its synonyms p-methoxybenzyl

methyl ether and 4-methoxymethylanisole, is an organic compound with the chemical formula

C₉H₁₂O₂. This technical guide provides a comprehensive overview of its fundamental

properties, a detailed experimental protocol for its synthesis via the Williamson ether synthesis,

and a summary of its safety information. This document is intended to serve as a valuable

resource for professionals in research and development.

Core Properties
The fundamental physical and chemical properties of 1-methoxy-4-(methoxymethyl)benzene
are summarized in the tables below for easy reference.

Chemical and Physical Properties
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Property Value Reference

CAS Number 1515-81-7

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Appearance Colorless liquid

Boiling Point 225 °C at 760 mmHg

Density 1.023 - 1.029 g/cm³ at 25 °C

Refractive Index 1.508 - 1.514 at 20 °C

Flash Point 68.89 °C (156.00 °F)

Solubility

Soluble in alcohol. Estimated

water solubility: 1930 mg/L at

25 °C.

Compound Identification
Identifier Type Identifier

IUPAC Name 1-methoxy-4-(methoxymethyl)benzene

InChI
InChI=1S/C9H12O2/c1-10-7-8-3-5-9(11-2)6-4-

8/h3-6H,7H2,1-2H3

InChIKey RSOYRXBYZFBWFS-UHFFFAOYSA-N

Canonical SMILES COCC1=CC=C(C=C1)OC

Synthesis of 1-methoxy-4-(methoxymethyl)benzene
The synthesis of 1-methoxy-4-(methoxymethyl)benzene is effectively achieved through the

Williamson ether synthesis. This method involves the reaction of an alkoxide with a primary

alkyl halide. In this specific synthesis, 4-methoxybenzyl alcohol is deprotonated with a strong

base to form the corresponding alkoxide, which then undergoes a nucleophilic substitution

reaction with methyl iodide.
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Experimental Protocol: Williamson Ether Synthesis
Materials:

4-Methoxybenzyl alcohol

Sodium hydride (NaH), 60% dispersion in mineral oil

Methyl iodide (CH₃I)

Anhydrous Tetrahydrofuran (THF)

Pentane

Water

Chloroform

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Syringes

Separatory funnel

Rotary evaporator

Procedure:

Preparation of the Alkoxide:

In a dry, nitrogen-flushed round-bottom flask, wash a 60% dispersion of sodium hydride (2

molar equivalents) with pentane to remove the mineral oil.
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Suspend the washed sodium hydride in anhydrous tetrahydrofuran (THF).

To this suspension, add 4-methoxybenzyl alcohol (1 molar equivalent) dropwise via

syringe at 0 °C.

After the addition is complete, allow the mixture to warm to room temperature and then

heat to reflux for approximately 22 hours to ensure complete formation of the sodium

alkoxide.

Ether Formation:

Cool the reaction mixture to 0 °C.

Add methyl iodide (2 molar equivalents) to the flask via syringe.

Heat the resulting mixture to reflux for approximately 18 hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature.

Carefully quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel and add chloroform.

Separate the organic layer and wash it with water.

Extract the aqueous layer with three portions of chloroform.

Combine all organic extracts and dry over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator to obtain the crude product.

The crude 1-methoxy-4-(methoxymethyl)benzene can be further purified by vacuum

distillation.
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Synthesis Workflow

Reactants

Reaction Steps Work-up & Purification Final Product

4-Methoxybenzyl Alcohol

Deprotonation

in THF

Sodium Hydride (NaH)

Methyl Iodide (CH₃I)

Nucleophilic Substitution (SN2)

forms Sodium 4-methoxybenzyl alkoxide

Quenching with Water Extraction with Chloroform Drying over MgSO₄ Concentration Vacuum Distillation 1-methoxy-4-(methoxymethyl)benzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-methoxy-4-(methoxymethyl)benzene.

Safety Information
1-methoxy-4-(methoxymethyl)benzene should be handled with appropriate safety

precautions in a well-ventilated area or fume hood. It is important to consult the Safety Data

Sheet (SDS) for comprehensive safety and handling information.

General Hazards:

May be harmful if swallowed.

May cause skin and eye irritation.

Handling Precautions:

Wear protective gloves, clothing, and eye/face protection.

Avoid breathing vapors or mist.
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Use only in a well-ventilated area.

Conclusion
This technical guide provides essential information on the basic properties, synthesis, and

safety of 1-methoxy-4-(methoxymethyl)benzene. The detailed experimental protocol for its

synthesis via the Williamson ether synthesis offers a practical methodology for researchers and

scientists. The structured presentation of data and the visual workflow diagram are intended to

facilitate a clear understanding of this compound for applications in drug development and

other scientific research.

To cite this document: BenchChem. [An In-depth Technical Guide to 1-methoxy-4-
(methoxymethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073099#1-methoxy-4-methoxymethyl-benzene-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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